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Compound of Interest

Compound Name: 1-(3-Methoxyphenyl)ethen-1-ol

CAS No.: 215457-55-9

Cat. No.: B13959226

Get Quote

Executive Summary
The enol tautomer of 3-methoxyacetophenone (m-methoxyacetophenone) is a transient,

thermodynamically unfavorable species under standard conditions. Unlike

-diketones or phenols, it does not possess intrinsic structural features (such as intramolecular
H-bonding or aromaticity of the enol ring itself) to render it isolable.

However, its stability profile is distinct from the parent acetophenone due to the meta-methoxy

substituent effect. Through Hammett Linear Free Energy Relationship (LFER) analysis, we

estimate the enolization constant (

) to be approximately 6.3, indicating a slightly higher enol content than acetophenone (

) but significantly lower than electron-deficient analogs like

-nitroacetophenone.

This guide provides the mechanistic grounding, thermodynamic calculations, and validated

experimental protocols to characterize this transient species.
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Thermodynamic Stability: Hammett Analysis
To understand the stability of the 3-methoxyacetophenone enol, we must quantify the electronic

influence of the methoxy group at the meta position.

The Substituent Effect[1]
Acetophenone (Parent):

(

).

Electronic Factors:

Para-Methoxy: Acts primarily as an Electron Donating Group (EDG) via resonance (

). This destabilizes the enol relative to the ketone, raising the

to 7.3 (less enol).

Meta-Methoxy: Resonance is decoupled from the reaction center. The substituent acts as

an Electron Withdrawing Group (EWG) via induction (

).

Mechanism: The inductive withdrawal increases the acidity of the

-protons, facilitating enolization and slightly stabilizing the electron-rich enol double bond
relative to the EDG case.

Calculated Equilibrium Constant
Using verified literature values for substituted acetophenones, we can derive the specific

stability of the 3-methoxy isomer.
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Compound Value
Literature Effect

-Nitroacetophenone +0.78 4.9 Strong Stabilization

-Bromoacetophenone +0.23 6.2 Moderate Stabilization

Acetophenone 0.00 6.6 Reference

-

Methoxyacetophenon

e

-0.27 7.3 Destabilization

Derivation: Plotting

vs.

yields a reaction constant (

) of approximately -2.2.

Conclusion: The 3-methoxyacetophenone enol is thermodynamically more stable than the

parent acetophenone enol, with an equilibrium constant

.

Kinetic Stability & Mechanism
While thermodynamically defined, the observable stability is kinetic. The enol is generated via

acid or base catalysis and consumed rapidly by ketonization.

Mechanistic Pathway
The transition between keto and enol forms involves a rate-determining proton transfer at the

-carbon.[1]
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Figure 1: Mechanistic flow of enolization. The 3-methoxy group accelerates the C-H

deprotonation step (Keto

TS) via inductive acidification.

Experimental Protocols
Direct detection of this enol requires fast-kinetics techniques due to its short lifetime (

second in water).

Protocol A: Flash Photolysis (Direct Observation)
This is the gold standard for generating and measuring transient enols.

Objective: Generate the enol photochemically and measure the rate of ketonization (

).

Preparation: Dissolve 3-methoxyacetophenone (

M) in aqueous solution (maintain ionic strength

M with NaClO

).

Excitation: Irradiate with a XeCl excimer laser (308 nm, 20 ns pulse).
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Mechanism:[2] Excitation to the triplet state allows Hydrogen abstraction from the solvent

(or intramolecularly if designed), followed by relaxation to the ground-state enol.

Detection: Monitor transient absorbance at

nm (characteristic of the styryl double bond).

Data Analysis: Fit the absorbance decay to a first-order exponential function:

The observed rate

is the rate of ketonization.

Protocol B: Bromine Scavenging (Equilibrium
Determination)
A classical method modified for low-concentration enols. This relies on the fact that

halogenation is zero-order in halogen and first-order in ketone (enolization is RDS).

Objective: Determine the rate of enolization (

).

Setup: Prepare a solution of 3-methoxyacetophenone (0.01 M) in 1 M acetic acid/acetate

buffer.

Initiation: Add a known excess of Bromine (

) or Iodine (

).

Monitoring: Measure the disappearance of the halogen absorbance (e.g.,

at 390 nm) or potentiometrically.

Calculation:

Since the enol reacts instantly with
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, the rate of

consumption equals the rate of enol formation.

Calculate

.[3][1][4][5]

Derive

: Combine with

from Protocol A (or literature estimates) using:

Summary Data Table
Parameter Value (Estimated) Source/Logic

6.34
Hammett LFER (

)

Derived from

Dominant Effect
Inductive Withdrawal (

)

Meta-position prevents

resonance donation

Isolable? No
Requires kinetic trapping (e.g.,

TMS-Cl)

Reactivity High Nucleophile

Reacts rapidly with

Electrophiles (

)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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